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Compound Name: 4-Nitro-2H-1,2,3-triazole

Cat. No.: B042885

4-Nitro-2H-1,2,3-triazole: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitro-2H-1,2,3-triazole is a nitrogen-rich heterocyclic compound with the molecular formula
C2H2N402. The presence of the energetic nitro group (-NOz2) on the stable triazole ring makes it
a molecule of significant interest, particularly in the field of energetic materials. Its high nitrogen
content and positive heat of formation are desirable properties for the development of
explosives and gas-generating systems.[1] Beyond this primary application, it also serves as a
versatile building block in organic synthesis for the creation of more complex heterocyclic
structures. This technical guide provides a detailed overview of the physical and chemical
properties of 4-Nitro-2H-1,2,3-triazole, its synthesis, reactivity, and safety considerations.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Nitro-2H-1,2,3-triazole is
presented below. It is important to note that while some data is available from commercial
suppliers and literature, comprehensive experimental characterization is not extensively
documented in publicly accessible sources.
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Property Value Reference
Molecular Formula C2H2N402 [1112]
Molecular Weight 114.06 g/mol [1][2]

CAS Number 14544-45-7 [1]

Density (predicted) 1.7 g/cm3 [1]

Melting Point 160-161 °C [3]

IUPAC Name 4-nitro-2H-1,2,3-triazole [1]

YXFWFUSVDJIVIV-
INChl Key [1]
UHFFFAOYSA-N

B Soluble in DMSO and
Solubility Methanol [3]
ethano

Synthesis of 4-Nitro-2H-1,2,3-triazole

The most common and direct method for the synthesis of 4-Nitro-2H-1,2,3-triazole is the
electrophilic nitration of 2H-1,2,3-triazole.[1] This reaction involves the attack of a nitronium ion
(NO:2%), typically generated from a mixture of a strong acid and a nitrate source, on the
electron-rich triazole ring.

Synthesis Workflow for 4-Nitro-2H-1,2,3-triazole

Starting Materials

Nitrating Agent
(e.g., HNO3/H2S04) Reaction Step Purification Product
|yl Aqueous Work-up Solvent Extraction REEPElFEIENEY | LISNL 4-Nitro-2H-1,2,3-triazole
& Neutralization Chromatography
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A generalized workflow for the synthesis of 4-Nitro-2H-1,2,3-triazole.

Experimental Protocol: Nitration of 2H-1,2,3-triazole
(Adapted from similar procedures)

Materials:

2H-1,2,3-triazole

Concentrated Sulfuric Acid (H2SOa4, 98%)

Fuming Nitric Acid (HNOs, >90%)

Crushed Ice

Saturated Sodium Bicarbonate solution (NaHCO3)
Dichloromethane (CH2Cl2) or Ethyl Acetate

Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (Na2SOa)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice-salt bath,
dissolve 2H-1,2,3-triazole in concentrated sulfuric acid.

Slowly add fuming nitric acid dropwise to the stirred solution, ensuring the temperature is
maintained below 10 °C.

After the addition is complete, continue stirring the reaction mixture at a low temperature for
approximately one hour, then allow it to warm to room temperature and stir for an additional
2-4 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, carefully pour the reaction mixture onto a generous amount of crushed ice.
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» Neutralize the acidic solution by the slow and portion-wise addition of a saturated sodium
bicarbonate solution until the pH is approximately 7.

o Extract the product from the agueous mixture using a suitable organic solvent such as
dichloromethane or ethyl acetate (3 x volume of aqueous layer).

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or
sodium sulfate.

« Filter to remove the drying agent and concentrate the solvent under reduced pressure to
yield the crude product.

e The crude product can be further purified by recrystallization from a suitable solvent (e.g.,
ethanol) or by column chromatography.

Chemical Properties and Reactivity

The chemical behavior of 4-Nitro-2H-1,2,3-triazole is largely dictated by the interplay between
the electron-withdrawing nitro group and the heterocyclic triazole ring.

Reduction of the Nitro Group

A key reaction of 4-Nitro-2H-1,2,3-triazole is the reduction of the nitro group to an amino
group, yielding 4-Amino-2H-1,2,3-triazole. This transformation is a critical step for further
functionalization of the molecule. Common methods for this reduction include:

o Catalytic Hydrogenation: Using hydrogen gas in the presence of a metal catalyst such as
Palladium on carbon (Pd/C).

» Chemical Reduction: Employing reducing agents like iron powder in the presence of an acid,
such as ammonium chloride.[1]

Reduction of 4-Nitro-2H-1,2,3-triazole

Reducing Agents
(e.g., H2/Pd-C or Fe/NHa4Cl)

4-Amino-2H-1,2,3-triazole

G-Nitro-ZH-1,2,3-triazole
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Reduction of the nitro group to an amino group.

Further Nitration

Under more forcing nitrating conditions, it is possible to introduce a second nitro group onto the
triazole ring to form dinitro derivatives.[1]

Spectroscopic Data

Detailed experimental spectra for 4-Nitro-2H-1,2,3-triazole are not widely available. The
following information is based on general spectroscopic principles and data for analogous

compounds.

Spectroscopic Technique Expected Observations
A single resonance is expected for the proton on

1H NMR the triazole ring. The exact chemical shift would
depend on the solvent used.
Two signals are expected for the two carbon
atoms in the triazole ring. The carbon atom

13C NMR

attached to the nitro group would be significantly

downfield.

Key vibrational bands are expected for the
asymmetric and symmetric stretching of the
nitro group (NOz2) in the regions of 1500-1600
cm~t and 1300-1400 cm™1, respectively. An N-H

stretching vibration is anticipated above 3100

IR Spectroscopy

cm~i

Thermal Stability and Decomposition

While specific differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA) data
for 4-Nitro-2H-1,2,3-triazole is not readily found in the literature, it is expected to exhibit a
sharp exothermic decomposition at elevated temperatures, characteristic of energetic
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materials.[4] Theoretical studies on similar nitrotriazoles suggest that the initial decomposition
step is likely the cleavage of the C-NOz bond or rupture of the triazole ring.[4]

Safety and Handling

Warning: The chemical, physical, and toxicological properties of 4-Nitro-2H-1,2,3-triazole have
not been thoroughly investigated.[5] As a nitro-containing heterocyclic compound, it should be
handled with caution.

e Personal Protective Equipment (PPE): Safety glasses with side-shields, chemical-resistant
gloves, and a lab coat should be worn at all times.[5]

» Handling: Avoid dust formation. Handle in a well-ventilated area, preferably in a chemical
fume hood.[5]

» Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames. Keep the container tightly closed.[2]

 In case of exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical
attention.[5]

o Skin: Wash off immediately with soap and plenty of water.[5]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[5]

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations. Do not allow the product to enter drains.[5]

Toxicity of Related Compounds: Studies on the related compound 3-nitro-1,2,4-triazol-5-one
have indicated potential for testicular toxicity in animal models. While this data is not directly
applicable to 4-Nitro-2H-1,2,3-triazole, it highlights the need for caution when handling nitro-
triazole derivatives.
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Conclusion

4-Nitro-2H-1,2,3-triazole is a valuable compound with significant potential, primarily as a
precursor in the synthesis of high-energy materials. Its synthesis via the direct nitration of 2H-
1,2,3-triazole is a well-established method. While there is a need for more comprehensive
experimental data on its physicochemical and thermal properties, the available information
provides a solid foundation for researchers and scientists working with this molecule. Due to its
potential energetic nature and the limited toxicological data, strict adherence to safety protocols
is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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